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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper oxalate in

various solvents. Copper oxalate (CuC₂O₄), an inorganic compound with a low solubility in

water, plays a role in various chemical processes, including catalysis and the formation of

coordination polymers.[1][2] Understanding its solubility is critical for controlling precipitation,

designing synthetic routes, and assessing its environmental and biological interactions.[1]

Quantitative Solubility Data
Copper oxalate is generally considered insoluble in water and many common organic solvents.

[1][2] Its solubility is significantly influenced by the pH of the medium and the presence of

complexing agents. The available quantitative data for the solubility of copper oxalate is

summarized below.
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Solvent/Syste
m

Temperature
(°C)

Solubility
Solubility
Product (Ksp)

Reference

Water 25

0.00253 g / 100

mL

(Hemihydrate)

- [3]

Water 25 - 4.43 x 10⁻¹⁰ [2]

Water 25 - 4.4 x 10⁻¹⁰ [4]

Aqueous

Solution
20-45

Temperature-

dependent
pKsp determined [5][6][7]

Note: The solubility product constant (Ksp) represents the equilibrium between the solid copper

oxalate and its constituent ions in a solution. A lower Ksp value indicates lower solubility. The

relationship between Ksp and molar solubility (S) for copper oxalate is Ksp = [Cu²⁺][C₂O₄²⁻] =

S².

Factors Influencing Solubility
Several factors can significantly alter the solubility of copper oxalate:

pH: Copper oxalate's solubility increases in acidic solutions.[1] Protons react with the oxalate

ions (C₂O₄²⁻), shifting the equilibrium towards the formation of soluble species like the

hydrogen oxalate ion (HC₂O₄⁻) and oxalic acid (H₂C₂O₄). This reduction in the concentration

of free oxalate ions causes more copper oxalate to dissolve to re-establish the equilibrium, in

accordance with Le Chatelier's principle.

Complexation: The presence of ligands that can form stable complexes with copper(II) ions

enhances the solubility of copper oxalate.[1] For instance, copper oxalate is soluble in

aqueous ammonia due to the formation of the tetraamminecopper(II) complex ion,

[Cu(NH₃)₄]²⁺.[3] Similarly, other ligands like citrate can increase its solubility.[1]

Common Ion Effect: The presence of a common ion, either Cu²⁺ or C₂O₄²⁻ from another

soluble salt, will decrease the solubility of copper oxalate.
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Temperature: The dissolution of most solids is an endothermic process, meaning solubility

generally increases with temperature. Studies have been conducted to determine the

temperature dependence of the solubility product of copper oxalate.[5][6][7]

Solubility in Specific Solvents
Water: Copper oxalate is sparingly soluble in water.[1][2][3] The hemihydrate form has a

reported solubility of 0.00253 g/100 mL at 25 °C.[3]

Organic Solvents: It is practically insoluble in alcohol, ether, and acetic acid.[3] It is also

reported to be insoluble in acetone.[3]

Aqueous Ammonia: Copper oxalate dissolves in aqueous ammonia due to the formation of

the soluble tetraamminecopper(II) complex.[3]

Acids: Its solubility is enhanced in acidic solutions.[1] However, it is reported as insoluble in

acetic acid.[3] Stronger acids will have a more pronounced effect.

Aqueous Base: A slight solubility in aqueous base has been noted.[8]

Experimental Protocols for Solubility Determination
Several methods can be employed to determine the solubility of copper oxalate. Below are

detailed protocols for two common approaches: precipitation and titration, and potentiometric

titration.

Method 1: Solubility Determination by Precipitation and
Permanganate Titration
This method involves precipitating copper oxalate, dissolving the precipitate in acid, and then

titrating the liberated oxalic acid with a standardized potassium permanganate solution.

Materials:

Copper(II) salt solution (e.g., CuSO₄) of known concentration

Oxalic acid solution or a soluble oxalate salt (e.g., Na₂C₂O₄) solution
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Sulfuric acid (H₂SO₄), dilute

Standardized potassium permanganate (KMnO₄) solution

Distilled or deionized water

Beakers, pipettes, burette, volumetric flasks

Heating plate and magnetic stirrer

Filtration apparatus (e.g., Gooch crucible or filter paper)

Analytical balance

Procedure:

Precipitation:

To a known volume of the copper(II) salt solution in a beaker, add an excess of the oxalic

acid solution while stirring to precipitate copper oxalate.[9]

Heat the mixture gently (e.g., to 70 °C) to promote complete precipitation and the

formation of larger, more easily filterable crystals.[10]

Allow the precipitate to settle.

Isolation and Washing:

Carefully filter the precipitate using a pre-weighed Gooch crucible or ashless filter paper.

Wash the precipitate with small portions of cold distilled water to remove any soluble

impurities.

Dry the precipitate in an oven at a suitable temperature (e.g., 100-110 °C) until a constant

weight is achieved.

Dissolution and Titration:

Transfer the dried precipitate to a beaker.
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Add a measured volume of dilute sulfuric acid to dissolve the copper oxalate precipitate

completely. This will liberate oxalic acid.[10]

Heat the solution to about 60-70 °C.[10]

Titrate the hot solution with a standardized potassium permanganate solution until a faint,

persistent pink color is observed.[10] The permanganate ion (MnO₄⁻) is a self-indicator.

Calculation:

From the volume of KMnO₄ solution used and its concentration, calculate the moles of

oxalic acid.

Based on the stoichiometry of the reaction (2MnO₄⁻ + 5C₂O₄²⁻ + 16H⁺ → 2Mn²⁺ + 10CO₂

+ 8H₂O), determine the moles of oxalate, which is equal to the moles of copper oxalate

that dissolved.[10]

Calculate the solubility in the desired units (e.g., g/100 mL or mol/L).

Method 2: Potentiometric Titration for Solubility Product
Determination
This method involves titrating a solution of a soluble copper(II) salt with a solution of a soluble

oxalate and monitoring the potential change using a copper ion-selective electrode to

determine the equivalence point and subsequently the solubility product.[5][6][7]

Materials:

Copper(II) nitrate (Cu(NO₃)₂) solution of known concentration

Potassium oxalate (K₂C₂O₄) solution of known concentration

Potentiometer with a copper ion-selective electrode and a reference electrode (e.g.,

Ag/AgCl)

Burette, beaker, magnetic stirrer

Constant temperature bath
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Procedure:

Apparatus Setup:

Place a known volume of the copper(II) nitrate solution in a beaker equipped with a

magnetic stir bar.

Immerse the copper ion-selective electrode and the reference electrode into the solution.

Place the beaker in a constant temperature bath to maintain the desired temperature.[5][6]

[7]

Titration:

Record the initial potential of the copper(II) solution.

Add the potassium oxalate solution from the burette in small, known increments.

After each addition, allow the potential reading to stabilize and record the value.

Data Analysis:

Plot a graph of the measured potential (E) versus the volume of titrant added.

Determine the equivalence point from the graph, which corresponds to the point of

maximum slope (inflection point). This can be more accurately determined by plotting the

first or second derivative of the titration curve.

Calculation of Ksp:

At the equivalence point, the concentration of free Cu²⁺ and C₂O₄²⁻ ions can be

calculated, taking into account the dilution.

The solubility product (Ksp) is then calculated using the equation: Ksp = [Cu²⁺][C₂O₄²⁻].

Visualizations
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Experimental Workflow for Solubility Determination by
Precipitation and Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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